Cyclic GMP-AMP Synthase
  • RU-521
    RU-521
    • Cat. No.:
    • B610591
    • CAS No.:
    • Molecular Formula:
    • C19H12Cl2N4O3
    • Molecular Weight:
    • 415.2 g/mol
    Description
    RU-521 is an inhibitor of cyclic GMP-AMP (cGAMP) synthase (cGAS;  IC50 = 0.11 µM). It inhibits dsDNA-, but not IFN-β- or 5'ppp-HP20 RNA-, induced IFN-β1-dependent gene expression in reporter assays and does...
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  • G140
    G140
    • Cat. No.:
    • B1192762
    • CAS No.:
    • Molecular Formula:
    • C17H16Cl2N4O2
    • Molecular Weight:
    • 379.241
    Description
    G140 is a Novel potent cGAS-specific inhibitor for repression of dsDNA-triggered interferon expression ( IC50 of 14 nM and 442 nM for h-cGAS and m-cGAS, respectively).
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  • HA-1004
    HA-1004
    • Cat. No.:
    • B1663004
    • CAS No.:
    • 91742-10-8
    • Molecular Formula:
    • C12H15N5O2S
    • Molecular Weight:
    • 293.35 g/mol
    Description
    2-[2-(5-isoquinolinylsulfonylamino)ethyl]guanidine is a member of isoquinolines.
    structure given in first source
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  • Irak4-IN-4
    Irak4-IN-4
    • Cat. No.:
    • B2383801
    • CAS No.:
    • Molecular Formula:
    • C22H16N2O2
    • Molecular Weight:
    • 340.4 g/mol
    Description
    Irak4-IN-4 is a useful research compound. Its molecular formula is C22H16N2O2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Irak4-IN-4 suitable for many r...
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  • G150
    G150
    • Cat. No.:
    • B2625845
    • CAS No.:
    • Molecular Formula:
    • C18H16Cl2N4O2
    • Molecular Weight:
    • 391.2 g/mol
    Description
    G150 is an inhibitor of cyclic GMP-AMP synthase (cGAS;  IC50 = 10.2 nM for the human enzyme). It is selective for human cGAS over mouse cGAS (IC50 = 25,000 nM). G150 inhibits dsDNA-induced expression of IFN...
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  • PF-06928215
    PF-06928215
    • Cat. No.:
    • B2662554
    • CAS No.:
    • Molecular Formula:
    • C20H20N4O4
    • Molecular Weight:
    • 380.4 g/mol
    Description
    PF-06928215 is an inhibitor of cyclic GMP-AMP synthase (cGAS;  IC50 = 4.9 µM in a fluorescence polarization assay).

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  • cGAS-IN-1
    cGAS-IN-1
    • Cat. No.:
    • B11153561
    • CAS No.:
    • Molecular Formula:
    • C18H19NO8
    • Molecular Weight:
    • 377.3 g/mol
    Description
    CGAS-IN-1 is a useful research compound. Its molecular formula is C18H19NO8 and its molecular weight is 377.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality cGAS-IN-1 suitable for many rese...
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  • cGAS-IN-3
    cGAS-IN-3
    • Cat. No.:
    • B12364584
    • CAS No.:
    • Molecular Formula:
    • C21H20Cl2F2N4O2
    • Molecular Weight:
    • 469.3 g/mol
    Description
    CGAS-IN-3 is a useful research compound. Its molecular formula is C21H20Cl2F2N4O2 and its molecular weight is 469.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality cGAS-IN-3 suitable for man...
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  • XQ2B
    XQ2B
    • Cat. No.:
    • B12380851
    • CAS No.:
    • Molecular Formula:
    • C59H92N16O11
    • Molecular Weight:
    • 1201.5 g/mol
    Description
    XQ2B is a useful research compound. Its molecular formula is C59H92N16O11 and its molecular weight is 1201.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XQ2B suitable for many research a...
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  • PF-06928215
    PF-06928215
    • Cat. No.:
    • B15604152
    • CAS No.:
    • Molecular Formula:
    • C20H20N4O4
    • Molecular Weight:
    • 380.4 g/mol
    Description
    PF-06928215 is a useful research compound. Its molecular formula is C20H20N4O4 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06928215 suitable for many...
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